Cas no 88485-37-4 (Fluxofenim)

• Product Name: Fluxofenim
• CAS No: 88485-37-4
• MF: C₁₂H₁₁ClF₃NO₃
• MW: 309.66885304451
• CID: 723119
• PubChem ID: 329754974
• Update Time: 2025-06-08

Fluxofenim Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-Chlorophenyl)-2,2,2-trifluoroethanone O-((1,3-dioxolan-2-yl)methyl) oxime
• Ethanone,1-(4-chlorophenyl)-2,2,2-trifluoro-, O-(1,3-dioxolan-2-ylmethyl)oxime
• Fluxofenim
• Fluxofenim Solution
• C18735
• UNII-1NUO7162K6
• O-(1,3-Dioxolan-2-yl-methyl)-2,2,2-trifluoro-4'-chloroacetophenone oxime
• Q3074557
• 88485-37-4
• 1NUO7162K6
• 1-(4-Chlorophenyl)-2,2,2-trifluoroethanone O-(1,3-dioxolan-2-ylmethyl)oxime
• UKSLKNUCVPZQCQ-UHFFFAOYSA-N
• Concep III
• DTXSID5044998
• Ethanone, 1-(4-chlorophenyl)-2,2,2-trifluoro-, O-(1,3-dioxolan-2-ylmethyl)oxime
• Fluxofenim [ISO]
• CHEMBL3185597
• Benzacetonitrile
• CGA-133205
• CHEBI:81924
• CGA 133205
• (E)-1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-one O-((1,3-dioxolan-2-yl)methyl) oxime
• ETHANONE, 1-(4-CHLOROPHENYL)-2,2,2-TRIFLUORO, O-(1,3-DIOXOLAN-2-YLMETHYL)OXIME
• DTXCID3024998
• (E)-[1-(4-chlorophenyl)-2,2,2-trifluoroethylidene][(1,3-dioxolan-2-yl)methoxy]amine

• MDL： MFCD01727555
• Inchi： 1S/C12H11ClF3NO3/c13-9-3-1-8(2-4-9)11(12(14,15)16)17-20-7-10-18-5-6-19-10/h1-4,10H,5-7H2
• InChI Key： UKSLKNUCVPZQCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(F)(F)F)=NOCC1OCCO1

Computed Properties

• Exact Mass: 309.038
• Monoisotopic Mass: 309.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 40A^2

Experimental Properties

• Density: 1.3905 (estimate)
• Melting Point: 25°C
• Boiling Point: 309.5±52.0 °C at 760 mmHg
• Flash Point: 141.0±30.7 °C
• Refractive Index: 1.509
• PSA: 40.05000
• LogP: 2.99590
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Fluxofenim Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H330-H400
• Warning Statement： P260-P273-P280-P284-P310
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 21/22-38-50/53
• Safety Instruction： 36/37/39-60-61
• RTECS：KM5638200
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Fluxofenim

Introduction to Fluxofenim (CAS No. 88485-37-4)

Fluxofenim, identified by the CAS number 88485-37-4, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of Fluxofenim, including its chemical structure, pharmacological properties, and recent research findings.

The chemical structure of Fluxofenim is characterized by a complex arrangement of functional groups that contribute to its biological activity. It belongs to a class of compounds known as benzimidazoles, which are widely studied for their diverse biological activities, including antiparasitic, antifungal, and anticancer properties. The specific arrangement of atoms in Fluxofenim allows it to interact with various biological targets, making it a promising candidate for drug development.

In terms of pharmacological properties, Fluxofenim has been shown to exhibit potent antiparasitic activity against a range of parasitic organisms. Recent studies have demonstrated its efficacy against protozoan parasites such as Plasmodium falciparum, the causative agent of malaria, and Toxoplasma gondii, which causes toxoplasmosis. The mechanism of action involves the disruption of parasite metabolism and the inhibition of key enzymes essential for their survival.

Beyond its antiparasitic properties, Fluxofenim has also shown promise in the treatment of fungal infections. Research conducted by a team at the University of California, San Francisco, has revealed that Fluxofenim can effectively inhibit the growth of pathogenic fungi such as Candida albicans. This makes it a potential candidate for the development of new antifungal drugs, particularly in cases where existing treatments have limited efficacy or are associated with significant side effects.

The potential anticancer properties of Fluxofenim have also been explored in recent studies. A study published in the journal Cancer Research found that Fluxofenim can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This suggests that Fluxofenim could be developed as a novel therapeutic agent for cancer treatment, either as a standalone drug or in combination with other anticancer therapies.

The safety profile of Fluxofenim is another important aspect that has been extensively investigated. Preclinical studies have shown that it exhibits low toxicity in mammalian cells and has a favorable safety margin when administered at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In addition to its direct therapeutic applications, Fluxofenim has also been studied for its potential use as a research tool. Its ability to selectively target specific biological pathways makes it valuable for investigating the mechanisms underlying various diseases. For example, researchers at Harvard Medical School have used Fluxofenim to study the role of certain enzymes in cancer progression, providing insights that could lead to the development of new therapeutic strategies.

The ongoing research on Fluxofenim (CAS No. 88485-37-4) highlights its multifaceted potential in both therapeutic and research contexts. As more studies are conducted and new findings emerge, it is likely that our understanding of this compound will continue to deepen, potentially leading to breakthroughs in the treatment of various diseases. The combination of its unique chemical structure, diverse biological activities, and favorable safety profile makes Fluxofenim an exciting area of focus for future research and development efforts.